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Compound of Interest

Compound Name: Methyl L-pyroglutamate

Cat. No.: B555319 Get Quote

Introduction

Methyl L-pyroglutamate (CAS 4931-66-2) is the methyl ester of L-Pyroglutamic acid, a key

component of the skin's Natural Moisturizing Factor (NMF).[1][2] L-Pyroglutamic acid (PCA) is

an amino acid derivative that functions as a potent humectant, playing a critical role in

maintaining the hydration, plasticity, and barrier function of the stratum corneum.[3][4] Due to

its inherent moisturizing properties and favorable safety profile, Methyl L-pyroglutamate is a

valuable ingredient for researchers and formulators developing advanced cosmetic

moisturizing agents.[5]

Mechanism of Action

The primary moisturizing mechanism of Methyl L-pyroglutamate is attributed to its hydrolysis

to L-Pyroglutamic acid on the skin, which then integrates into the NMF pool within the

corneocytes.[6][7] The NMF is a complex mixture of water-soluble, hygroscopic compounds

responsible for attracting and binding water from the atmosphere and underlying skin layers,

thereby maintaining adequate hydration even in low-humidity environments.[3][4]

L-Pyroglutamic acid is derived from the proteolysis of the protein filaggrin in the upper layers of

the epidermis.[6][7] As a key component of the NMF, which can constitute up to 30% of the dry

weight of the stratum corneum, PCA is crucial for skin elasticity, barrier homeostasis, and

proper desquamation.[7][8] By supplementing the skin's natural supply of this vital humectant,

formulations containing Methyl L-pyroglutamate can effectively enhance skin hydration,

improve texture, and reduce the appearance of dryness and fine lines.[9]
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Caption: Role of L-Pyroglutamic Acid (PCA) within the Natural Moisturizing Factor (NMF).

Data Presentation
The efficacy of a cosmetic ingredient is best demonstrated through quantitative data. The

following tables provide an overview of the NMF composition and illustrative results from a

hypothetical clinical study evaluating a formulation containing Methyl L-pyroglutamate.

Table 1: Typical Composition of Natural Moisturizing Factor (NMF) This table outlines the

primary components of the skin's NMF, highlighting the significant contribution of Pyrrolidone

Carboxylic Acid (PCA).
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Component Concentration (% of NMF)

Free Amino Acids & Derivatives ~50%

Pyrrolidone Carboxylic Acid (PCA) ~12%

Other Amino Acids ~38%

Lactic Acid ~12%

Urea ~7%

Sugars, Inorganic Ions, Peptides, etc. ~31%

Source: Data compiled from multiple sources.[3]

[6][7]

Table 2: Illustrative Efficacy Data of a 2% Methyl L-pyroglutamate Cream This table presents

hypothetical data from a 14-day, double-blind, placebo-controlled study with 30 participants.

Measurements were taken using a Corneometer CM 825 and a Tewameter TM 300.
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Time Point Measurement
Placebo
(Vehicle
Cream)

2% Methyl L-
pyroglutamate
Cream

%
Improvement
vs. Placebo

Baseline (D0)
Skin Hydration

(A.U.)¹
35.2 ± 4.1 35.5 ± 4.3 -

TEWL (g/m²/h)² 15.1 ± 2.5 15.3 ± 2.6 -

Day 7
Skin Hydration

(A.U.)¹
38.1 ± 4.5 48.9 ± 5.0 28.3%

TEWL (g/m²/h)² 14.8 ± 2.3 11.2 ± 2.1 -24.3%

Day 14
Skin Hydration

(A.U.)¹
39.0 ± 4.6 54.3 ± 5.2 39.2%

TEWL (g/m²/h)² 14.5 ± 2.4 9.8 ± 1.9 -32.4%

¹Corneometer

Arbitrary Units;

higher values

indicate better

hydration.[10]

²Transepidermal

Water Loss;

lower values

indicate better

skin barrier

function.[11]

Experimental Protocols
Detailed and standardized protocols are essential for the accurate evaluation of moisturizing

ingredients. The following are methodologies for key in-vivo and in-vitro experiments.

Protocol 1: In-Vivo Evaluation of Skin Hydration via
Corneometry
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This protocol details the clinical evaluation of short-term and long-term skin surface hydration

using a Corneometer.

1. Objective: To quantify the change in stratum corneum hydration after topical application of a

test formulation containing Methyl L-pyroglutamate compared to a control.

2. Materials & Equipment:

Corneometer® CM 825

Test formulation (e.g., 2% Methyl L-pyroglutamate cream)

Control formulation (vehicle/placebo)

Standardized skin cleansing agents

Lint-free wipes

3. Subject Management:

Selection: Recruit healthy volunteers (n ≥ 20) with self-perceived dry skin on the forearms.

Acclimatization: Subjects must acclimatize for at least 30 minutes in a controlled

environment (21 ± 1°C, 50 ± 5% relative humidity) before any measurements are taken.[12]

[13]

Test Area: Mark two distinct 3x3 cm areas on the volar forearm of each subject for the test

and control formulations.[14]

4. Procedure:

Baseline (T=0): Take three independent Corneometer readings from each test area and

average them to establish a baseline hydration value.[12]

Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations to the designated areas.
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Post-Application Measurements: Take triplicate measurements at specified time points (e.g.,

1h, 2h, 4h, 8h for short-term efficacy; daily for long-term efficacy).[14]

5. Data Analysis:

Calculate the mean and standard deviation of the Corneometer units for each formulation at

each time point.

Determine the percentage change in hydration from baseline for both formulations.

Perform statistical analysis (e.g., t-test or ANOVA) to assess the significance of differences

between the test and control groups.

Subject Acclimatization
(30 min, controlled temp/humidity)

Baseline Measurement (T=0)
(Corneometer® CM 825)

Apply 2 mg/cm² of Test &
Control Formulations

Measure at T=1h, 2h, 4h, 8h

Data Analysis:
Calculate % Change vs. Baseline

Statistical Comparison &
Efficacy Report

Click to download full resolution via product page
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Caption: In-Vivo Corneometry Experimental Workflow.

Protocol 2: In-Vivo Evaluation of Skin Barrier Function
via TEWL
This protocol measures Transepidermal Water Loss to assess the effect of a formulation on the

skin's barrier integrity.

1. Objective: To measure the rate of water evaporation from the skin surface to determine the

barrier-enhancing effects of a Methyl L-pyroglutamate formulation.

2. Materials & Equipment:

TEWL Measurement Device (e.g., Tewameter®)

Controlled environment chamber or room (stable temperature, humidity, and airflow).[11][15]

Test and control formulations.

3. Subject Management:

Selection & Acclimatization: Follow the same criteria as for Corneometry. Environmental

control is critical for TEWL, as measurements are sensitive to air currents and humidity

fluctuations.[11][16]

Test Area: Designate and mark test areas on the volar forearm, avoiding major veins.

4. Procedure:

Baseline (T=0): After acclimatization, place the TEWL probe gently on the skin surface

without pressure until a stable reading is obtained. Record the baseline value (in g/m²/h).

Application: Apply standardized amounts of the test and control formulations.

Post-Application Measurements: At predetermined intervals (e.g., 1h, 2h, 4h, 8h), gently

remove any residual product (if required by the study design) and repeat the TEWL

measurements.[15]
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5. Data Analysis:

Calculate the mean TEWL values at each time point.

A statistically significant decrease in TEWL compared to baseline and the control group

indicates an improvement in skin barrier function.

Subject Acclimatization
(30 min, controlled environment)

Baseline TEWL Measurement
(Tewameter®)

Apply Test & Control
Formulations

Measure at Specified Time Points
(e.g., T=1h, 4h, 8h)

Data Analysis:
Calculate Mean TEWL (g/m²/h)

Compare vs. Control
Assess Barrier Function

Click to download full resolution via product page

Caption: In-Vivo TEWL Measurement Experimental Workflow.

Protocol 3: In-Vitro Moisturizing Efficacy on
Reconstructed Human Epidermis (RhE)
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This protocol provides a non-clinical method for evaluating moisturizing efficacy using a 3D

tissue model.[17]

1. Objective: To assess the hydrating effect of a Methyl L-pyroglutamate formulation on an in-

vitro 3D model of human epidermis.

2. Materials & Equipment:

Reconstructed Human Epidermis tissues (e.g., EpiDermFT™)

Assay and culture media

Sterile cell culture hood, incubator (37°C, 5% CO₂)

Tissue impedance/hydration measurement device (e.g., Nova DPM 9003)

Test and control formulations

3. Procedure:

Tissue Equilibration: Equilibrate RhE tissues overnight in culture media according to the

manufacturer's protocol.[17]

Pre-Exposure Acclimatization: Place tissues in a sterile hood with lids open for 90 minutes to

acclimatize to ambient conditions.[17]

Baseline (T=0): Measure the baseline electrical impedance of each tissue.

Application: Topically apply a precise volume (e.g., 10 µL) of the test and control formulations

to the tissue surface.

Incubation: Incubate for a defined exposure period (e.g., 60 minutes).

Post-Exposure Measurements: Remove residual formulation with a sterile swab. Measure

tissue impedance at specified time points (e.g., 0, 15, and 30 minutes post-exposure).[17]

4. Data Analysis:
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Calculate the change in impedance from baseline for each group.

A significant increase in impedance/hydration units compared to the untreated control

indicates a moisturizing effect.

Equilibrate RhE Tissues
(Overnight Incubation)

Acclimatize Tissues
(90 min, ambient)

Baseline Impedance
Measurement (T=0)

Topical Application of
Test & Control Formulations

Incubate
(60 min)

Remove Residual
Formulation

Measure Impedance at
T=0, 15, 30 min Post-Exposure

Data Analysis & Comparison
vs. Untreated Control

Click to download full resolution via product page
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Caption: In-Vitro Moisturizing Efficacy Workflow using RhE Models.

Safety & Handling
Cosmetic Use: L-Pyroglutamic acid is known to be non-toxic and non-irritating, making it

suitable for a wide range of cosmetic applications, including for sensitive skin.

Laboratory Handling: According to Safety Data Sheets (SDS), pure Methyl L-pyroglutamate
may cause skin and serious eye irritation.[18] Therefore, when handling the raw material,

appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn. Ensure handling is performed in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl L-pyroglutamate | 4931-66-2 [chemicalbook.com]

2. L-Pyroglutamic acid Cosmetic ingredients, China (mainland) L-Pyroglutamic acid
Cosmetic ingredients [newronasaminoacid.com]

3. Understanding the Role of Natural Moisturizing Factor in Skin Hydration
[practicaldermatology.com]

4. beminimalist.co [beminimalist.co]

5. nbinno.com [nbinno.com]

6. dermatology.mhmedical.com [dermatology.mhmedical.com]

7. us.typology.com [us.typology.com]

8. dermavidualsny.com [dermavidualsny.com]

9. nbinno.com [nbinno.com]

10. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies -
PMC [pmc.ncbi.nlm.nih.gov]

11. scribd.com [scribd.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b555319?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/4931-66-2-A0065344-GB-en.pdf
https://www.benchchem.com/product/b555319?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2771106.htm
https://www.newronasaminoacid.com/L-Pyroglutamic-acid-Cosmetic-ingredients-pd579404498.html
https://www.newronasaminoacid.com/L-Pyroglutamic-acid-Cosmetic-ingredients-pd579404498.html
https://practicaldermatology.com/topics/general-topics/understanding-the-role-of-natural-moisturizing-factor-in-skin-hydration/21612/
https://practicaldermatology.com/topics/general-topics/understanding-the-role-of-natural-moisturizing-factor-in-skin-hydration/21612/
https://beminimalist.co/blogs/skin-care/what-is-nmf-natural-moisturizing-factor-why-is-it-important-for-the-skin
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-l-pyroglutamate-chemical-properties-synthesis-rg
https://dermatology.mhmedical.com/content.aspx?bookid=2812&sectionid=244978813
https://us.typology.com/library/all-about-the-natural-moisturizing-factor-nmf-and-hydrated-skin
https://dermavidualsny.com/what-is-the-natural-moisturizing-factor-nmf/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-benefits-of-l-pyroglutamic-acid-in-modern-cosmetics-ha
https://pmc.ncbi.nlm.nih.gov/articles/PMC4268288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4268288/
https://www.scribd.com/document/423390592/14201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. 2.4. Corneometry [bio-protocol.org]

13. s3.amazonaws.com [s3.amazonaws.com]

14. Short-term Moisturizing Efficacy Test - CD Formulation [formulationbio.com]

15. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

16. Guidelines for transepidermal water loss (TEWL) measurement. A report from the
Standardization Group of the European Society of Contact Dermatitis - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. Skin Hydration • Mattek - Part of Sartorius [mattek.com]

18. chemos.de [chemos.de]

To cite this document: BenchChem. [Application Notes: Methyl L-pyroglutamate in Cosmetic
Moisturizing Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555319#methyl-l-pyroglutamate-in-the-formulation-
of-cosmetic-moisturizing-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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